Cas no 17178-00-6 (Benzenethiol,4-chloro-3-methyl-)

• Product Name: Benzenethiol,4-chloro-3-methyl-
• CAS No: 17178-00-6
• MF: C₇H₇ClS
• MW: 158.648479700089
• MDL: MFCD06201801
• CID: 122153
• PubChem ID: 2757717
• Update Time: 2025-04-24

Benzenethiol,4-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol,4-chloro-3-methyl-
• 4-chloro-2-methylthiophenol
• 4-CHLORO-3-METHYLTHIOPHENOL
• 17178-00-6
• 4-chloro-3-methyl-benzenethiol
• 4-Chloro-3-methylbenzene-1-thiol
• 4-chloro-3-methylbenzenethiol
• CS-0280560
• EN300-673720
• DTXSID90938040
• AKOS006343081
• SCHEMBL2090236

• MDL： MFCD06201801
• Inchi： 1S/C7H7ClS/c1-5-4-6(9)2-3-7(5)8/h2-4,9H,1H3
• InChI Key： LBKWCYVLTDUGAY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C)S

Computed Properties

• Exact Mass: 157.99581
• Monoisotopic Mass: 157.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on Benzenethiol,4-chloro-3-methyl-

Comprehensive Guide to Benzenethiol,4-chloro-3-methyl- (CAS No. 17178-00-6): Properties, Applications, and Market Insights

Benzenethiol,4-chloro-3-methyl- (CAS No. 17178-00-6) is a specialized organic compound widely used in various industrial and research applications. This aromatic thiol derivative, characterized by its chloro and methyl substituents, plays a crucial role in synthetic chemistry, material science, and specialty chemical formulations. With the increasing demand for high-performance chemical intermediates, this compound has garnered significant attention in recent years.

The molecular structure of 4-chloro-3-methylbenzenethiol consists of a benzene ring substituted with a thiol group (-SH), a chlorine atom at the 4-position, and a methyl group at the 3-position. This unique arrangement contributes to its distinct chemical reactivity and physical properties, making it valuable for numerous synthetic pathways. Researchers often utilize this compound as a building block in the preparation of more complex molecules, particularly in pharmaceutical and agrochemical development.

One of the most common questions about Benzenethiol,4-chloro-3-methyl- relates to its synthesis methods. The compound can be prepared through several routes, including the reaction of 4-chloro-3-methylaniline with thiourea followed by hydrolysis, or via the diazotization of the corresponding aniline derivative and subsequent treatment with sodium sulfide. These processes highlight the compound's importance in organic synthesis laboratories worldwide.

In terms of physical characteristics, 4-chloro-3-methylbenzenethiol typically appears as a colorless to pale yellow liquid with a distinctive aromatic odor. It has a molecular weight of 158.64 g/mol and demonstrates moderate solubility in organic solvents while being less soluble in water. These properties make it particularly useful in formulation chemistry and catalyst systems where controlled reactivity is desired.

The applications of Benzenethiol,4-chloro-3-methyl- span multiple industries. In material science, it serves as a key intermediate for producing liquid crystal compounds and advanced polymer materials. The electronics industry utilizes derivatives of this compound in the manufacture of organic semiconductors and conductive polymers, addressing the growing demand for flexible electronic components.

Recent trends in green chemistry have prompted investigations into more sustainable production methods for chloro-methyl substituted benzenethiols. Researchers are exploring catalytic processes that reduce waste generation and energy consumption while maintaining high yields. These developments align with the chemical industry's shift toward environmentally friendly synthesis and circular economy principles.

The global market for specialty thiol compounds like Benzenethiol,4-chloro-3-methyl- has shown steady growth, driven by increasing demand from the Asia-Pacific region. Pharmaceutical applications account for a significant portion of consumption, particularly in the synthesis of drug intermediates and active pharmaceutical ingredients (APIs). Market analysts project continued expansion as new applications emerge in nanotechnology and advanced materials sectors.

Quality control and analytical characterization of 4-chloro-3-methylbenzenethiol typically involve techniques such as gas chromatography (GC), high-performance liquid chromatography (HPLC), and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. Recent advancements in analytical instrumentation have improved the detection limits and accuracy of these measurements.

Storage and handling recommendations for Benzenethiol,4-chloro-3-methyl- emphasize the importance of proper container materials (typically glass or certain plastics) and protection from light and moisture. While not classified as highly hazardous, standard laboratory precautions should be observed when working with this compound, including the use of appropriate personal protective equipment and ventilation systems.

Future research directions for chloro-methyl substituted aromatic thiols may focus on developing novel catalytic systems for their synthesis and exploring their potential in energy storage applications. The compound's unique electronic properties make it an interesting candidate for investigation in organic photovoltaic materials and battery technologies, areas that are currently receiving substantial research funding worldwide.

For researchers and industry professionals seeking high-purity Benzenethiol,4-chloro-3-methyl-, it's essential to source the material from reputable suppliers who can provide comprehensive certificates of analysis and technical data sheets. The compound is available in various quantities, from small laboratory samples to bulk industrial quantities, with purity specifications typically ranging from 95% to 99% depending on application requirements.

The scientific literature contains numerous references to 4-chloro-3-methylbenzenethiol and its derivatives, particularly in journals focusing on organic synthesis, materials chemistry, and applied chemical research. Recent publications have explored its use in creating novel metal-organic frameworks (MOFs) and as a ligand in transition metal catalysis, demonstrating the compound's versatility in cutting-edge chemical research.

As regulatory frameworks for chemical substances continue to evolve globally, proper documentation and compliance reporting for Benzenethiol,4-chloro-3-methyl- remain important considerations for manufacturers and users. While not currently subject to stringent international controls, staying informed about regional chemical regulations ensures responsible use and handling of this valuable synthetic intermediate.